2-((2-fluorobenzyl)thio)-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4-one
• InChI: InChI=1S/C27H24FN3O4S/c1-34-21-7-4-6-20(16-21)31-26(33)22-10-9-18(25(32)30-11-13-35-14-12-30)15-24(22)29-27(31)36-17-19-5-2-3-8-23(19)28/h2-10,15-16H,11-14,17H2,1H3
• InChI Key: IGZGEFIGORAXKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)N4CCOCC4)N=C2SCC5=CC=CC=C5F
• Molecular Formula: C27H24FN3O4S
• Molecular Weight: 505.6 g/mol
• CAS No.: 1115526-00-5

Description

2-((2-fluorobenzyl)thio)-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4(3H)-one is a quinazolin-4(3H)-one derivative characterized by three key substituents:

• Position 3: A 3-methoxyphenyl group, contributing electron-donating effects and influencing binding interactions with biological targets.
• Position 7: A morpholine-4-carbonyl moiety (-CO-morpholine), enhancing solubility and serving as a hydrogen-bond acceptor.

Quinazolin-4(3H)-one derivatives are renowned for diverse pharmacological activities, including kinase inhibition, antimicrobial effects, and anticancer properties .

Biological Activity

2-((2-fluorobenzyl)thio)-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4(3H)-one, a member of the quinazolinone family, exhibits a range of biological activities that make it a subject of interest in medicinal chemistry. This compound's structure, characterized by a quinazolinone core with various substituents, suggests potential interactions with multiple biological targets, including kinases and G-protein coupled receptors.

Structural Overview

The molecular formula of the compound is $C_{27}H_{24}FN_3O_4S$, with a molecular weight of 505.56 g/mol. The presence of functional groups such as thioether, methoxy, and morpholine enhances its pharmacological profile.

Property	Value
Molecular Formula	C27H24FN3O4S
Molecular Weight	505.56 g/mol
CAS Number	1115526-00-5

Anticancer Properties

Quinazolinones are known for their anticancer activities, primarily through mechanisms involving kinase inhibition and apoptosis induction. Studies have shown that compounds within this class can inhibit cell proliferation across various cancer cell lines. For instance, the compound was evaluated against nine different cancer cell lines, demonstrating significant anti-proliferative effects, particularly in low micromolar concentrations .

Enzyme Inhibition

The compound's structural features suggest it may act as an inhibitor for specific kinases. Differential Scanning Fluorimetry (DSF) assays have identified several kinases that interact with this compound, indicating its potential as a selective kinase inhibitor. Notably, the presence of the morpholine carbonyl group may enhance binding affinity to these targets .

Antibacterial and Antiviral Activity

While primary studies focus on anticancer properties, quinazolinones have also been reported to exhibit antibacterial and antiviral activities. The unique substitution patterns in this compound may influence its interaction with bacterial enzymes or viral proteins, warranting further investigation into its potential as an antimicrobial agent .

Case Studies and Research Findings

Recent research has synthesized various derivatives of quinazolinones to evaluate their biological activities:

• Synthesis and Evaluation : A study synthesized 16 new quinazoline derivatives, including analogs similar to our compound. These were tested for anti-proliferative activity against cancer cell lines and showed varying degrees of potency depending on their structural modifications .
• Mechanistic Insights : Another study highlighted the ability of quinazolinones to induce apoptosis in cancer cells via mitochondrial pathways, suggesting that our compound could similarly affect programmed cell death mechanisms .
• Kinase Profiling : The compound was screened against a panel of 109 kinases, revealing significant binding interactions that could lead to therapeutic applications in cancer treatment .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and analogs from the evidence:

Compound	Position 2	Position 3	Position 7	Key Properties
Target Compound	2-fluorobenzylthio	3-methoxyphenyl	Morpholine-4-carbonyl	Improved solubility (morpholine), metabolic stability (F), and binding affinity.
Methyl 2-((2-chlorobenzyl)thio)-4-oxo-3-phenylquinazoline-7-carboxylate	2-chlorobenzylthio	Phenyl	Methyl ester	Higher lipophilicity (Cl vs. F), reduced solubility (ester vs. morpholine).
7-Amino-3-(2-fluorobenzyl)quinazolin-4(3H)-one	2-fluorobenzyl	-	Amino (-NH₂)	Basic amino group may enhance target interaction but reduce metabolic stability.
2-Anilino-3-(2-hydroxyphenyl)quinazolin-4(3H)-one	Anilino (-NH-C₆H₅)	2-hydroxyphenyl	-	Hydroxyl group enables H-bonding; potential for antimicrobial activity.

Key Comparisons:

Substituent Effects at Position 2: The 2-fluorobenzylthio group in the target compound likely offers superior metabolic stability compared to the 2-chlorobenzylthio analog due to fluorine’s resistance to oxidative metabolism.

Position 3 Modifications: The 3-methoxyphenyl group in the target compound provides electron-donating effects, which may enhance π-π stacking interactions in hydrophobic enzyme pockets compared to the simple phenyl group in . The 2-hydroxyphenyl substituent in offers H-bond donor capacity, a feature absent in the target compound but associated with antimicrobial activity in other quinazolinones .

Position 7 Functionalization: The morpholine-4-carbonyl group in the target compound improves aqueous solubility compared to the methyl ester in and the amino group in . This moiety is frequently employed in drug design to balance lipophilicity and bioavailability. The amino group in may confer stronger interactions with acidic residues in enzyme active sites but could limit pharmacokinetic stability.

Biological Activity :

• While direct activity data for the target compound are unavailable, the morpholine-4-carbonyl group is associated with kinase inhibition (e.g., EGFR, PDGFR) in related structures .
• The 2-hydroxyphenyl analog demonstrated crystallographic stability via intermolecular H-bonding, a feature that could translate to enhanced target binding in the target compound due to its 3-methoxyphenyl group .